2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]acetamide
• InChI: InChI=1S/C15H18Cl2N4O2/c1-10(2)13(8-21-6-5-18-20-21)19-15(22)9-23-14-4-3-11(16)7-12(14)17/h3-7,10,13H,8-9H2,1-2H3,(H,19,22)
• InChI Key: VZHMAJHFZSBNBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=CN=N1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N4O2
• Molecular Weight: 357.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)acetamide is a useful research compound. Its molecular formula is C15H18Cl2N4O2 and its molecular weight is 357.24. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental and Health Impact Studies

Soft Tissue Sarcoma and Phenoxyherbicides : A study conducted in New Zealand explored the association between exposure to phenoxyherbicides, including substances similar to the chemical compound , and soft tissue sarcoma. Although it provided some support to previous findings linking phenoxyherbicide exposure to increased cancer risks, further research was deemed necessary to conclusively determine the effects of human exposure to these chemicals (Smith et al., 1984).

Toxicological Studies on Chlorophenoxy Acids : An investigation into a fatal overdose involving 2,4-dichlorophenoxyacetic acid (a related compound) highlighted the potential toxicity of chlorophenoxy acids, indicating the importance of understanding these chemicals' biochemical and physiological impacts (Osterloh et al., 1983).

Organochlorines in Human Breast Milk : Research analyzing organochlorines in human breast milk from China pointed to the pervasive environmental presence of these compounds. The study highlighted concerns regarding human exposure to persistent organic pollutants and their potential health effects, emphasizing the need for continuous monitoring and evaluation (Kunisue et al., 2004).

Occupational Exposure and Health Risks : A Dutch cohort study of workers exposed to phenoxy herbicides and chlorophenols revealed increased cancer risks among those exposed. This research underscores the importance of protective measures and regulations to mitigate occupational exposure to hazardous substances (Hooiveld et al., 1998).